Cas no 1192069-13-8 ((S)-3-Amino-3-(thiophen-2-yl)propanoic acid hydrochloride)

• Product Name: (S)-3-Amino-3-(thiophen-2-yl)propanoic acid hydrochloride
• CAS No: 1192069-13-8
• MF: C₇H₁₀ClNO₂S
• MW: 207.677799701691
• CID: 5041243
• PubChem ID: 154581993
• Update Time: 2025-08-05

(S)-3-Amino-3-(thiophen-2-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(thiophen-2-yl)propanoic acid hydrochloride
• (S)-3-Amino-3-(2-thienyl)-propionic acid HCl
• (3S)-3-amino-3-(thiophen-2-yl)propanoic acid hydrochloride
• 1192069-13-8
• D81679
• CS-0162039
• MFCD03427833
• (S)-3-Amino-3-(2-thienyl)-propionic acid hydrochloride
• (3S)-3-amino-3-thiophen-2-ylpropanoic acid;hydrochloride
• (S)-3-Amino-3-(thiophen-2-yl)propanoicacidhydrochloride
• BS-46116

• Inchi： 1S/C7H9NO2S.ClH/c8-5(4-7(9)10)6-2-1-3-11-6;/h1-3,5H,4,8H2,(H,9,10);1H/t5-;/m0./s1
• InChI Key： LAAXNLCUHPEQSS-JEDNCBNOSA-N
• SMILES： Cl.S1C=CC=C1[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 207.0120774g/mol
• Monoisotopic Mass: 207.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6

Additional information on (S)-3-Amino-3-(thiophen-2-yl)propanoic acid hydrochloride

Introduction to (S)-3-Amino-3-(thiophen-2-yl)propanoic acid hydrochloride (CAS No. 1192069-13-8)

(S)-3-Amino-3-(thiophen-2-yl)propanoic acid hydrochloride (CAS No. 1192069-13-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a thiophene derivative, is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₈H₁₀NOS·HCl, and it has a molecular weight of approximately 207.69 g/mol.

The (S)-3-Amino-3-(thiophen-2-yl)propanoic acid hydrochloride is a chiral molecule, which means it exists in two enantiomeric forms. The (S)-enantiomer is particularly important due to its potential therapeutic applications. The presence of the thiophene ring and the amino group in the molecule confers it with unique chemical and biological properties, making it a valuable candidate for various research studies.

Recent studies have highlighted the potential of (S)-3-Amino-3-(thiophen-2-yl)propanoic acid hydrochloride in the development of novel drugs. One of the key areas of interest is its role as a neuroprotective agent. Research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits significant neuroprotective effects in models of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. The mechanism of action is believed to involve the modulation of oxidative stress and inflammation, which are key factors in the progression of these diseases.

In addition to its neuroprotective properties, (S)-3-Amino-3-(thiophen-2-yl)propanoic acid hydrochloride has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics, especially in light of the growing problem of antibiotic resistance.

The pharmacokinetic properties of (S)-3-Amino-3-(thiophen-2-yl)propanoic acid hydrochloride have also been extensively studied. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for various routes of administration. These properties are crucial for its potential use in clinical settings.

Another area of interest is the compound's ability to cross the blood-brain barrier (BBB). This is particularly important for drugs targeting central nervous system (CNS) disorders. Studies have shown that (S)-3-Amino-3-(thiophen-2-yl)propanoic acid hydrochloride can effectively penetrate the BBB, which enhances its therapeutic potential for treating neurological conditions.

In terms of safety, preclinical studies have indicated that (S)-3-Amino-3-(thiophen-2-yl)propanoic acid hydrochloride has a favorable safety profile. Toxicity studies have shown that it is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of (S)-3-Amino-3-(thiophen-2-yl)propanoic acid hydrochloride involves several steps, including the preparation of the thiophene derivative and subsequent functionalization to introduce the amino group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. The choice of synthetic method often depends on factors such as yield, purity, and cost-effectiveness.

In conclusion, (S)-3-Amino-3-(thiophen-2-yl)propanoic acid hydrochloride (CAS No. 1192069-13-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and development.